4-(4-Tert-butylbenzoyl)piperazin-2-one

• IUPAC Name: 4-(4-tert-butylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C15H20N2O2/c1-15(2,3)12-6-4-11(5-7-12)14(19)17-9-8-16-13(18)10-17/h4-7H,8-10H2,1-3H3,(H,16,18)
• InChI Key: RZNWEPNAOSTFCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCNC(=O)C2
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

4-(4-Tert-butylbenzoyl)piperazin-2-one, also known as Boc-protected piperazin-2-one, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a versatile intermediate that can be used to synthesize a wide range of biologically active compounds. The compound has been extensively studied for its potential use in drug discovery and development.

Mechanism of Action

The mechanism of action of 4-(4-Tert-butylbenzoyl)piperazin-2-oned piperazin-2-one depends on the compound that is synthesized from it. The compound can act as an inhibitor of various enzymes or as a ligand for various receptors. The specific mechanism of action of the synthesized compound needs to be studied individually.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Tert-butylbenzoyl)piperazin-2-oned piperazin-2-one depend on the compound that is synthesized from it. The synthesized compound can have various effects on the body, such as inhibition of enzyme activity or binding to specific receptors. The specific effects of the synthesized compound need to be studied individually.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Tert-butylbenzoyl)piperazin-2-oned piperazin-2-one in lab experiments include its versatility in synthesizing various biologically active compounds. The compound is also relatively easy to synthesize and is commercially available. The limitations of using the compound in lab experiments include its toxicity and the need for careful handling.

Future Directions

The future directions for research on 4-(4-Tert-butylbenzoyl)piperazin-2-oned piperazin-2-one include the synthesis of new compounds with specific biological activities. The compound can be used to synthesize inhibitors of various enzymes or ligands for various receptors. The synthesized compounds can be used for drug discovery and development. Further research is also needed to study the specific mechanisms of action and physiological effects of the synthesized compounds.

Synthesis Methods

The synthesis of 4-(4-Tert-butylbenzoyl)piperazin-2-one involves the reaction between tert-butyl 4-aminobenzoate and phosgene. The reaction takes place in the presence of a base such as triethylamine or pyridine. The resulting product is then treated with piperazine to obtain the 4-(4-Tert-butylbenzoyl)piperazin-2-oned piperazin-2-one.

Scientific Research Applications

4-(4-Tert-butylbenzoyl)piperazin-2-oned piperazin-2-one has been extensively used in medicinal chemistry research for the development of new drugs. It is a versatile intermediate that can be used to synthesize a wide range of biologically active compounds. The compound has been used in the synthesis of inhibitors of various enzymes such as proteases, kinases, and phosphodiesterases. It has also been used in the synthesis of ligands for various receptors such as the dopamine receptor, serotonin receptor, and adenosine receptor.